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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818801 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Tyrphostin AG30, a potent protein tyrosine kinase inhibitor. Adherence to these procedures is

critical for ensuring laboratory safety and environmental protection. All waste associated with

Tyrphostin AG30 must be treated as hazardous chemical waste and handled in accordance

with local, state, and federal regulations.

Hazard Profile and Regulatory Information
While a specific Safety Data Sheet (SDS) for Tyrphostin AG30 is not readily available, data

from structurally similar tyrphostin compounds indicate a clear hazard profile. Tyrphostin AG528

is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]

Another analog, Tyrphostin AG 99, is assigned EPA hazardous waste number D003 for

reactivity.[2] Therefore, Tyrphostin AG30 should be handled with equivalent precautions.

Hazard Classification Description Source Compound

Acute Oral Toxicity
Harmful if swallowed (H302).

[1]
Tyrphostin AG 528

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects (H410).[1]
Tyrphostin AG 528

Reactivity
EPA Hazardous Waste

Number D003 (Reactivity).[2]
Tyrphostin AG 99
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Detailed Disposal Protocol
This step-by-step protocol outlines the procedure for safely collecting and disposing of all forms

of Tyrphostin AG30 waste.

1. Personal Protective Equipment (PPE) and Preparation

PPE: Before handling any waste, ensure you are wearing appropriate PPE, including a lab

coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses.

Designated Area: All waste handling should be performed in a designated area, preferably

within a chemical fume hood to avoid inhalation of dust particles.

Waste Container: Prepare a designated hazardous waste container that is sturdy, leak-proof,

and chemically compatible. The container must be clearly labeled.

2. Waste Segregation and Collection

Solid Waste: Collect unused or expired Tyrphostin AG30 powder, along with any grossly

contaminated items (e.g., weigh boats, contaminated gloves, absorbent pads), directly into

the hazardous waste container. Avoid generating dust during transfer.[2]

Liquid Waste: Collect all solutions containing Tyrphostin AG30, including stock solutions

and experimental media, in a sealable, liquid hazardous waste container.

Contaminated Labware: Items such as pipette tips, tubes, and flasks that have come into

contact with Tyrphostin AG30 should be placed in the solid hazardous waste container.

3. Decontamination of Empty Containers

Initial Rinse: The primary container that held the Tyrphostin AG30 powder is not considered

empty until properly rinsed. The first rinse must be collected and disposed of as hazardous

chemical waste.[3]

Procedure:

Add a suitable solvent (e.g., DMSO followed by ethanol or water) to the empty container.
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Cap and swirl the container to dissolve any remaining residue.

Pour this first rinsate into your liquid hazardous waste container.

Repeat the rinse two more times. For highly toxic chemicals, it is best practice to collect all

three rinses as hazardous waste.

After triple-rinsing, deface or remove the original label on the container. It can then be

disposed of as regular, non-hazardous lab glass or plastic.[3]

4. Spill Management

Minor Spills (Dry Powder):

Do not sweep with a dry brush, as this can generate dust.

Gently cover the spill with damp paper towels or an appropriate absorbent pad to wet the

powder.

Carefully wipe up the material, working from the outside in.

Place all cleanup materials into a sealed bag and then into the solid hazardous waste

container.[2]

Major Spills:

Evacuate the immediate area.

Alert your institution's Environmental Health and Safety (EHS) department immediately.

5. Waste Storage and Disposal

Labeling: The hazardous waste container must be labeled with the words "Hazardous

Waste," the full chemical name "Tyrphostin AG30," and a clear indication of the contents

(e.g., solid waste, DMSO solutions).

Storage: Keep the waste container tightly sealed except when adding waste. Store it in a

designated satellite accumulation area within the lab, preferably in secondary containment to
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prevent spills.

Pickup: Once the container is full or has been stored for the maximum allowable time per

institutional policy, contact your EHS office to schedule a waste pickup.[3] Do not dispose of

this waste via sewer, regular trash, or evaporation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for managing different types of

Tyrphostin AG30 waste streams.
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Caption: Workflow for the safe disposal of Tyrphostin AG30 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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